Cas no 101558-05-8 (1-(1,3-Benzodioxol-5-yl)-1-hexanone)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-1-hexanone
• CAS No: 101558-05-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 3555963
• PubChem ID: 13672428
• Update Time: 2025-05-22

1-(1,3-Benzodioxol-5-yl)-1-hexanone Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-(1,3-benzodioxol-5-yl)-
• 1-(1,3-Benzodioxol-5-yl)-1-hexanone
• DTXSID201293216
• 1-(Benzo[d][1,3]dioxol-5-yl)hexan-1-one
• 1-(1,3-benzodioxol-5-yl)hexan-1-one
• 101558-05-8
• SCHEMBL15272906

• Inchi： 1S/C13H16O3/c1-2-3-4-5-11(14)10-6-7-12-13(8-10)16-9-15-12/h6-8H,2-5,9H2,1H3
• InChI Key： PCYIIHKPPDXSIE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(=O)CCCCC

Computed Properties

• Exact Mass: 220.109944g/mol
• Monoisotopic Mass: 220.109944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.26g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 1-(1,3-Benzodioxol-5-yl)-1-hexanone

Introduction to 1-(1,3-Benzodioxol-5-yl)-1-hexanone (CAS No. 101558-05-8)

1-(1,3-Benzodioxol-5-yl)-1-hexanone, also known by its CAS registry number CAS No. 101558-05-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodioxole ring system with a hexanone moiety. The benzodioxole group, specifically the 1,3-benzodioxol-5-yl substituent, imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 1-(1,3-Benzodioxol-5-yl)-1-hexanone typically involves multi-step organic reactions, often utilizing coupling reactions or oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, which has been pivotal in exploring its potential applications. Researchers have demonstrated that this compound exhibits interesting reactivity under specific conditions, making it a promising candidate for use in drug development and material synthesis.

One of the most notable aspects of CAS No. 101558-05-8 is its role in the development of bioactive compounds. Studies have shown that this compound possesses antioxidant and anti-inflammatory properties, which are critical for therapeutic applications. For instance, recent research has highlighted its potential as a precursor for developing novel anti-cancer agents due to its ability to modulate specific cellular pathways.

In addition to its biological applications, 1-(1,3-Benzodioxol-5-yl)-hexanone has found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique physical properties, such as high surface area and tunable porosity, which are highly desirable for gas storage and catalysis applications.

The physical properties of CAS No. 101558-05-8 are also worth mentioning. It is a crystalline solid with a melting point around 90°C and a boiling point exceeding 200°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. Furthermore, the compound exhibits moderate stability under ambient conditions but requires protection from light and moisture to prevent degradation.

Recent studies have delved into the electronic properties of 1-(1,3-Benzodioxol-5-yl)-hexanone, revealing its potential as an electron-deficient aromatic system. This characteristic makes it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Experimental results have shown that films prepared from this compound exhibit promising charge transport properties, paving the way for future applications in flexible electronics.

In terms of environmental impact, researchers have investigated the biodegradability of CAS No. 101558-05-8. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of the ketone group. This indicates that it may not pose significant long-term environmental risks when properly managed.

The versatility of 1-(1,3-Benzodioxol-5-yl)-hexanone extends to its use as an intermediate in the synthesis of more complex molecules. For example, it serves as a key building block in the construction of polyaromatic compounds with tailored electronic properties. Its role as an intermediate has been instrumental in advancing research into advanced materials and pharmaceuticals.

In conclusion, CAS No. 101558-05-8, or 1-(1,3-Benzodioxol-5-ylium)-hexanone, stands out as a multifaceted compound with diverse applications across multiple disciplines. From drug discovery to materials science and electronics, this compound continues to be a focal point for researchers seeking innovative solutions to complex challenges.